Cas no 250790-05-7 (Benzoic acid,2-chloro-4-nitro-, 1,1-dimethylethyl ester)

Benzoic acid,2-chloro-4-nitro-, 1,1-dimethylethyl ester structure
250790-05-7 structure
Product Name:Benzoic acid,2-chloro-4-nitro-, 1,1-dimethylethyl ester
CAS No:250790-05-7
MF:C11H12ClNO4
MW:257.670282363892
CID:246347
PubChem ID:22593093
Update Time:2025-04-19

Benzoic acid,2-chloro-4-nitro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl2-chloro-4-nitrobenzoate
    • Benzoic acid,2-chloro-4-nitro-, 1,1-dimethylethyl ester
    • AKOS017559223
    • G11050
    • TERT-BUTYL 2-CHLORO-4-NITROBENZOATE
    • tert-butyl 2-chloro-4-nitro-benzoate
    • SCHEMBL751610
    • DTXSID80626686
    • 250790-05-7
    • AWGXKDKZWXJTFT-UHFFFAOYSA-N
    • MDL: MFCD08703417
    • Inchi: 1S/C11H12ClNO4/c1-11(2,3)17-10(14)8-5-4-7(13(15)16)6-9(8)12/h4-6H,1-3H3
    • InChI Key: AWGXKDKZWXJTFT-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 257.04556
  • Monoisotopic Mass: 257.0454856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 69.44
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